Cas no 330677-96-8 (5-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide)

• Product Name: 5-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• CAS No: 330677-96-8
• MF: C₁₂H₁₁ClN₂OS₂
• MW: 298.811538934708
• CID: 6215899
• PubChem ID: 2381452
• Update Time: 2025-08-05

5-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• Oprea1_301815
• 330677-96-8
• Z27875413
• F0174-0294
• 5-chloro-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)thiophene-2-carboxamide
• AKOS001280318

• Inchi： 1S/C12H11ClN2OS2/c13-10-6-5-9(17-10)11(16)15-12-14-7-3-1-2-4-8(7)18-12/h5-6H,1-4H2,(H,14,15,16)
• InChI Key： HPWKVARFBPPDNZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC2=NC3=C(CCCC3)S2)=O)S1

Computed Properties

• Exact Mass: 298.0001330g/mol
• Monoisotopic Mass: 298.0001330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

Comprehensive Overview of 5-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS No. 330677-96-8)

5-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide, with the CAS number 330677-96-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiophene-carboxamide derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the tetrahydrobenzothiazole and chlorothiophene moieties, make it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their potential in addressing unmet medical needs. Researchers have focused on 5-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide due to its intriguing pharmacological profile. Studies suggest that this compound may exhibit anti-inflammatory, antimicrobial, and anticancer properties, making it a subject of intense investigation. Its mechanism of action is believed to involve modulation of key enzymatic pathways, though further validation is required.

The synthesis of CAS 330677-96-8 involves multi-step organic reactions, often starting from readily available precursors like 2-aminobenzothiazole and 5-chlorothiophene-2-carboxylic acid. Optimizing the yield and purity of this compound remains a challenge, prompting researchers to explore innovative catalytic methods and green chemistry approaches. The compound's solubility, stability, and bioavailability are critical factors under scrutiny, as they directly impact its practical utility.

From an industrial perspective, 5-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide has potential applications beyond pharmaceuticals. Its molecular structure lends itself to use in organic electronics and advanced materials, where its electron-rich thiophene ring could enhance charge transport properties. This dual applicability has sparked interest among material scientists and chemists alike, leading to collaborative research efforts.

Environmental and safety considerations are paramount when working with CAS 330677-96-8. While not classified as hazardous, proper handling protocols must be followed to ensure minimal ecological impact. Regulatory agencies emphasize the importance of lifecycle assessment for such compounds, particularly in light of growing sustainability concerns. Researchers are also investigating biodegradation pathways to mitigate any potential long-term environmental effects.

The future of 5-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide looks promising, with ongoing studies exploring its full potential. As the scientific community continues to unravel its properties, this compound may soon find its way into commercial applications, contributing to advancements in healthcare and technology. Its versatility and unique chemical attributes position it as a valuable asset in modern chemistry.